Cas no 1869042-58-9 (2-(methylamino)-3-[3-(propan-2-yl)-1H-1,2,4-triazol-1-yl]propanamide)
2-(methylamino)-3-[3-(propan-2-yl)-1H-1,2,4-triazol-1-yl]propanamide Chemical and Physical Properties
Names and Identifiers
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- EN300-1123558
- 1869042-58-9
- 2-(methylamino)-3-[3-(propan-2-yl)-1H-1,2,4-triazol-1-yl]propanamide
-
- Inchi: 1S/C9H17N5O/c1-6(2)9-12-5-14(13-9)4-7(11-3)8(10)15/h5-7,11H,4H2,1-3H3,(H2,10,15)
- InChI Key: ZRUGKIZMDFOMLG-UHFFFAOYSA-N
- SMILES: O=C(C(CN1C=NC(C(C)C)=N1)NC)N
Computed Properties
- Exact Mass: 211.14331018g/mol
- Monoisotopic Mass: 211.14331018g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 85.8Ų
2-(methylamino)-3-[3-(propan-2-yl)-1H-1,2,4-triazol-1-yl]propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1123558-0.05g |
2-(methylamino)-3-[3-(propan-2-yl)-1H-1,2,4-triazol-1-yl]propanamide |
1869042-58-9 | 95% | 0.05g |
$1129.0 | 2023-10-26 | |
| Enamine | EN300-1123558-0.1g |
2-(methylamino)-3-[3-(propan-2-yl)-1H-1,2,4-triazol-1-yl]propanamide |
1869042-58-9 | 95% | 0.1g |
$1183.0 | 2023-10-26 | |
| Enamine | EN300-1123558-0.25g |
2-(methylamino)-3-[3-(propan-2-yl)-1H-1,2,4-triazol-1-yl]propanamide |
1869042-58-9 | 95% | 0.25g |
$1235.0 | 2023-10-26 | |
| Enamine | EN300-1123558-0.5g |
2-(methylamino)-3-[3-(propan-2-yl)-1H-1,2,4-triazol-1-yl]propanamide |
1869042-58-9 | 95% | 0.5g |
$1289.0 | 2023-10-26 | |
| Enamine | EN300-1123558-1.0g |
2-(methylamino)-3-[3-(propan-2-yl)-1H-1,2,4-triazol-1-yl]propanamide |
1869042-58-9 | 1g |
$1543.0 | 2023-06-09 | ||
| Enamine | EN300-1123558-2.5g |
2-(methylamino)-3-[3-(propan-2-yl)-1H-1,2,4-triazol-1-yl]propanamide |
1869042-58-9 | 95% | 2.5g |
$2631.0 | 2023-10-26 | |
| Enamine | EN300-1123558-5.0g |
2-(methylamino)-3-[3-(propan-2-yl)-1H-1,2,4-triazol-1-yl]propanamide |
1869042-58-9 | 5g |
$4475.0 | 2023-06-09 | ||
| Enamine | EN300-1123558-10.0g |
2-(methylamino)-3-[3-(propan-2-yl)-1H-1,2,4-triazol-1-yl]propanamide |
1869042-58-9 | 10g |
$6635.0 | 2023-06-09 | ||
| Enamine | EN300-1123558-1g |
2-(methylamino)-3-[3-(propan-2-yl)-1H-1,2,4-triazol-1-yl]propanamide |
1869042-58-9 | 95% | 1g |
$1343.0 | 2023-10-26 | |
| Enamine | EN300-1123558-5g |
2-(methylamino)-3-[3-(propan-2-yl)-1H-1,2,4-triazol-1-yl]propanamide |
1869042-58-9 | 95% | 5g |
$3894.0 | 2023-10-26 |
2-(methylamino)-3-[3-(propan-2-yl)-1H-1,2,4-triazol-1-yl]propanamide Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 2-(methylamino)-3-[3-(propan-2-yl)-1H-1,2,4-triazol-1-yl]propanamide
Introduction to 2-(Methylamino)-3-[3-(Propan-2-yl)-1H-1,2,4-triazol-1-yl]propanamide (CAS No. 1869042-58-9)
2-(Methylamino)-3-[3-(Propan-2-yl)-1H-1,2,4-triazol-1-yl]propanamide, also known by its CAS number 1869042-58-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their diverse biological activities, including antifungal, antiviral, and anti-inflammatory properties. The unique structural features of 2-(Methylamino)-3-[3-(Propan-2-yl)-1H-1,2,4-triazol-1-yl]propanamide make it a promising candidate for various therapeutic applications.
The chemical structure of 2-(Methylamino)-3-[3-(Propan-2-yl)-1H-1,2,4-triazol-1-yl]propanamide consists of a central propanamide backbone with a methylamino group and a substituted 1H-1,2,4-triazole ring. The presence of the triazole ring is particularly noteworthy due to its ability to form hydrogen bonds and π-stacking interactions, which are crucial for its biological activity. The isopropyl substitution on the triazole ring further enhances the compound's lipophilicity and bioavailability.
Recent studies have explored the potential of 2-(Methylamino)-3-[3-(Propan-2-yl)-1H-1,2,4-triazol-1-yl]propanamide in various therapeutic areas. One notable area of research is its antifungal activity. A study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibited potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action involves disruption of fungal cell wall synthesis and inhibition of key enzymes involved in fungal metabolism.
In addition to its antifungal properties, 2-(Methylamino)-3-[3-(Propan-2-yl)-1H-1,2,4-triazol-1-yl]propanamide has shown promise as an anti-inflammatory agent. Research conducted by a team at the University of California demonstrated that this compound effectively reduced inflammation in both in vitro and in vivo models. The anti-inflammatory effects were attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.
The pharmacokinetic properties of 2-(Methylamino)-3-[3-(Propan-2-yl)-1H-1,2,4-triazol-1-yl]propanamide have also been extensively studied. A study published in the European Journal of Pharmaceutical Sciences in 2024 reported that this compound has favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. The compound was also found to have low toxicity and minimal side effects in preclinical studies.
Clinical trials are currently underway to evaluate the safety and efficacy of 2-(Methylamino)-3-[3-(Propan-2-yl)-1H-1,2,4-triazol-1-yl]propanamide in human subjects. Early results from Phase I trials have been promising, with no significant adverse events reported. The compound is being evaluated for its potential use in treating fungal infections and inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.
In conclusion, 2-(Methylamino)-3-[3-(Propan-2-yl)-1H-1,2,4-triazol-1-y l]propanamide (CAS No. 1869042 -58 -9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the pharmaceutical industry. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for new treatment options for various medical conditions.
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